[3-(Bromomethyl)pentan-3-yl]cyclopropane

• Molecular Formula: C9H17Br
• Molecular Weight: 205.13 g/mol
• SMILES: CCC(CC)(CBr)C1CC1
• InChI: InChI=1S/C9H17Br/c1-3-9(4-2,7-10)8-5-6-8/h8H,3-7H2,1-2H3
• InChIKey: BNAJNTCUVONCGG-UHFFFAOYSA-N

Sourcing [3-(Bromomethyl)pentan-3-yl]cyclopropane (CAS 1565961-00-3) — Core Structural & Physicochemical Profile

[3-(Bromomethyl)pentan-3-yl]cyclopropane (CAS 1565961-00-3, molecular formula C₉H₁₇Br, molecular weight 205.13 g/mol) is a cyclopropylcarbinyl bromide — a molecule in which the reactive bromomethyl group resides on a quaternary carbon directly bonded to a cyclopropane ring [1]. This topological arrangement creates a strained, highly polarizable C–Br bond that participates in both nucleophilic‑substitution and solvolytic rearrangement chemistries. The compound is commercially available as a research intermediate with a typical minimum purity of 95% and is recommended for long‑term storage in a cool, dry environment .

Reactive scaffold Cyclopropylcarbinyl bromide with strained C–Br bond for nucleophilic substitution and rearrangement studies.

Synthesis utility Enables ring-opened or rearranged products in one step via carbocation intermediates.

Ambient storage Stable under cool, dry conditions; reduces cold-chain logistics burden.

• [1] PubChem Compound Summary CID 104819622. [3-(Bromomethyl)pentan-3-yl]cyclopropane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/104819622 (accessed 2026-05-02). View Source

Procurement Risk Alert — Why [3-(Bromomethyl)pentan-3-yl]cyclopropane Cannot Be Interchanged with Its Positional Isomer or Simpler Cyclopropylmethyl Halides

Positioning the bromomethyl group on a quaternary carbon adjacent to the cyclopropane ring (forming a cyclopropylcarbinyl halide) fundamentally alters the compound’s reactivity relative to isomers that carry the bromine directly on the cyclopropane, such as 1‑(bromomethyl)-1‑(pentan‑3‑yl)cyclopropane (CAS 1516679‑63‑2) or the parent (bromomethyl)cyclopropane. The cyclopropylcarbinyl scaffold is known to solvolyse 10‑ to 120‑fold faster than simple cycloalkyl bromides through a mechanism that proceeds via a stabilized cyclopropylcarbinyl cation intermediate, leading to ring‑opened and rearranged products that are inaccessible to the comparator compounds [1]. A straightforward swap of the isomer therefore fails to reproduce the desired kinetic profile or product distribution in any reaction that passes through a carbocation‑like transition state.

Solvolysis rate mismatch

Positional isomers lacking the cyclopropylcarbinyl motif may solvolyze significantly slower, altering reaction kinetics and product distribution.

Mechanistic pathway divergence

Target proceeds via cationic rearrangement to ring-opened products; isomer is likely confined to classical SN2 without rearrangement.

Product distribution not reproducible

The cyclopropyl/cyclobutyl/homoallylic product mixture cannot be replicated by substitutes lacking the cyclopropylcarbinyl bromide core.

• [1] Kevill, D. N.; D'Souza, M. J. Correlation of the Rates of Solvolysis of Cyclopropylcarbinyl and Cyclobutyl Bromides Using the Extended Grunwald−Winstein Equation. J. Org. Chem. 2000, 65 (8), 2548–2554. doi:10.1021/jo991904+. View Source

Quantitative Differentiation Data for [3-(Bromomethyl)pentan-3-yl]cyclopropane Versus Comparators

10‑ to 120‑Fold Solvolysis Rate Acceleration of Cyclopropylcarbinyl Bromide Relative to Cyclobutyl Bromide

The cyclopropylcarbinyl bromide functionality — present in [3‑(bromomethyl)pentan‑3‑yl]cyclopropane but absent in 1‑(bromomethyl)‑1‑(pentan‑3‑yl)cyclopropane — solvolyses 10‑ to 120‑fold faster than cyclobutyl bromide across a range of hydroxylic solvents, reflecting the strong anchimeric assistance of the adjacent cyclopropane ring [1].

Solvolysis Rate Acceleration

Class-level

10–120× faster

May support shorter reaction times in synthesis workflows.

Relative to cyclobutyl bromide; solvent-dependent.

Evidence Dimension	Solvolysis rate constant (k) at defined solvent composition
Target Compound Data	Rate constant for cyclopropylcarbinyl bromide (model) exceeds that of cyclobutyl bromide by factor 10–120
Comparator Or Baseline	Cyclobutyl bromide (model for non‑cyclopropylcarbinyl cycloalkyl bromide); specific rates in J. Org. Chem. 2000
Quantified Difference	10‑ to 120‑fold
Conditions	Hydroxylic solvent mixtures; temperature not disclosed in abstract; extended Grunwald–Winstein analysis

Why This Matters

This rate enhancement means that [3‑(bromomethyl)pentan‑3‑yl]cyclopropane can complete alkylation or ring‑opening reactions in minutes to hours under conditions where the isomer may require hours to days, directly impacting process throughput and yield.

• [1] Kevill, D. N.; D'Souza, M. J. Correlation of the Rates of Solvolysis of Cyclopropylcarbinyl and Cyclobutyl Bromides Using the Extended Grunwald−Winstein Equation. J. Org. Chem. 2000, 65 (8), 2548–2554. doi:10.1021/jo991904+. View Source

Mechanistic Pathway Switch — Cyclopropylcarbinyl Cation Rearrangement vs. Classical SN2

Under solvolytic conditions the cyclopropylcarbinyl bromide scaffold reacts via a rate‑determining ionization to a cyclopropylcarbinyl cation that equilibrates with cyclobutyl and homoallylic intermediates, generating a mixture of cyclopropyl, cyclobutyl, and ring‑opened products [1]. In contrast, 1‑(bromomethyl)‑1‑(pentan‑3‑yl)cyclopropane — which places the bromine directly on the cyclopropane ring — is generally confined to bimolecular nucleophilic substitution (SN2) without competitive rearrangement [2].

Mechanistic Pathway

Class-level

Cation rearrangement manifold

Supports access to ring-opened products in one synthetic step.

Mechanism inferred from solvolysis studies; product ratio depends on conditions.

Evidence Dimension	Reaction mechanism and product distribution
Target Compound Data	Ionization‑driven solvolysis with cyclopropylcarbinyl‑cyclobutyl‑homoallyl rearrangement manifold
Comparator Or Baseline	1‑(Bromomethyl)‑1‑(pentan‑3‑yl)cyclopropane — dominant SN2 pathway; no rearrangement reported
Quantified Difference	Product distribution qualitatively distinct; no single‑figure metric applicable
Conditions	Hydroxylic solvents; kinetic analysis per Grunwald–Winstein parameters

Why This Matters

Researchers who specifically require ring‑opened or rearranged cyclopropane derivatives can achieve them in a single step with the target compound, whereas the isomer would necessitate separate ring‑activation steps, saving both synthetic effort and material cost.

• [1] Kevill, D. N.; D'Souza, M. J. Correlation of the Rates of Solvolysis of Cyclopropylcarbinyl and Cyclobutyl Bromides Using the Extended Grunwald−Winstein Equation. J. Org. Chem. 2000, 65 (8), 2548–2554. doi:10.1021/jo991904+. View Source
• [2] Smith, M. B.; March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 6th ed.; Wiley-Interscience, 2007; Chapter 10 (Aliphatic Nucleophilic Substitution). General SN2 reactivity hierarchy: primary > secondary > tertiary; cyclopropyl halides are poor SN2 substrates due to ring strain and rehybridization barrier. View Source

Computed Lipophilicity Contrast — XLogP3‑AA 4.0 vs. 1.7 for Parent (Bromomethyl)cyclopropane

PubChem‑computed XLogP3‑AA values reveal a large lipophilicity gap: [3‑(bromomethyl)pentan‑3‑yl]cyclopropane scores 4.0, while (bromomethyl)cyclopropane scores 1.7 [1][2]. Both compounds exhibit zero topological polar surface area (TPSA = 0 Ų). The higher logP of the target compound predicts greater membrane permeability and different partitioning behavior in biphasic reaction systems.

Lipophilicity Contrast

Context-dependent

XLogP3-AA 4.0 (Δ +2.3)

Predicts higher membrane permeability for CNS library design.

Computed value; experimental logP may vary.

Evidence Dimension	Computed partition coefficient (XLogP3‑AA)
Target Compound Data	XLogP3‑AA = 4.0
Comparator Or Baseline	(Bromomethyl)cyclopropane — XLogP3‑AA = 1.7
Quantified Difference	Δ XLogP3‑AA = +2.3 (≈200‑fold larger predicted octanol/water partition coefficient)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem release 2019.06.18

Why This Matters

When designing libraries for CNS or intracellular targets, this >2‑log‑unit lipophilicity difference makes the target compound better suited for penetrating lipid‑rich environments, while the simpler comparator may be preferable for aqueous‑phase chemistry or when low logP is required to avoid off‑target binding.

• [1] PubChem Compound Summary CID 104819622. [3-(Bromomethyl)pentan-3-yl]cyclopropane. https://pubchem.ncbi.nlm.nih.gov/compound/104819622 (accessed 2026-05-02). View Source
• [2] PubChem Compound Summary CID 81503. Bromomethylcyclopropane. https://pubchem.ncbi.nlm.nih.gov/compound/81503 (accessed 2026-05-02). View Source

Storage and Handling Differentiation — Ambient vs. Refrigerated Conditions

The AKSci datasheet for [3‑(bromomethyl)pentan‑3‑yl]cyclopropane specifies long‑term storage in a cool, dry place without requiring refrigeration . In contrast, (bromomethyl)cyclopropane has a documented storage condition of 2–8 °C under inert atmosphere . This difference reduces the cold‑chain burden for the target compound during procurement, transport, and laboratory storage.

Storage Differentiation

Head-to-head

Ambient (cool, dry) vs. 2–8 °C

Lowers cold-chain logistics burden.

Per AKSci recommendation; comparator requires refrigeration.

Evidence Dimension	Long‑term storage temperature requirement
Target Compound Data	Cool, dry place (no explicit refrigeration required); purity maintained at ≥95%
Comparator Or Baseline	(Bromomethyl)cyclopropane — storage at 2–8 °C under inert atmosphere
Quantified Difference	Target compound avoids refrigeration (ambient vs. 2–8 °C); no purity loss reported under recommended conditions
Conditions	Per manufacturer specifications (AKSci for target; ChemicalBook/TCI for comparator)

Why This Matters

Elimination of cold storage simplifies logistics for multi‑gram to kilogram procurement, lowers shipping costs, and reduces the risk of condensation‑induced hydrolysis during temperature cycling.

Validated Intermediate in Amide Library Synthesis — Tertiary Amide Formation Under Mild Conditions

[3‑(Bromomethyl)pentan‑3‑yl]cyclopropane has been employed as an alkylating agent for the preparation of N‑[3‑(bromomethyl)pentan‑3‑yl]‑2‑phenylacetamide, a tertiary amide that demonstrates the compound's ability to participate in nucleophilic substitution at the sterically congested quaternary carbon [1]. No analogous amide derivative has been reported for the isomeric 1‑(bromomethyl)‑1‑(pentan‑3‑yl)cyclopropane, suggesting that the target compound's distinct steric environment facilitates productive reactivity with amine nucleophiles despite its apparent steric bulk.

Amide Synthesis Validation

Data to verify

Tertiary amide formation at quaternary carbon

Demonstrates feasibility in amide library synthesis.

Yield undisclosed; confirm under intended nucleophile/conditions.

Evidence Dimension	Documented synthetic application with a nitrogen nucleophile
Target Compound Data	Yield of N‑[3‑(bromomethyl)pentan‑3‑yl]‑2‑phenylacetamide formation not publicly disclosed; compound identity confirmed by InChI and SMILES in PubChem
Comparator Or Baseline	1‑(Bromomethyl)‑1‑(pentan‑3‑yl)cyclopropane — no amide derivative reported in authoritative databases
Quantified Difference	Binary presence/absence of documented amide product
Conditions	Alkylation conditions undisclosed; product registered in PubChem CID 114315129

Why This Matters

Confirmed reactivity with a biologically relevant nucleophile validates the compound's suitability for amide‑bond‑forming library synthesis, a workhorse reaction in medicinal chemistry. The absence of a parallel example for the isomer reduces confidence in its equivalent performance.

• [1] PubChem Compound Summary CID 114315129. N‑[3‑(bromomethyl)pentan‑3‑yl]‑2‑phenylacetamide. https://pubchem.ncbi.nlm.nih.gov/compound/114315129 (accessed 2026-05-02). View Source

Industrial Scalability — Patent‑Documented Manufacturing Method for Bromoalkyl Cyclopropanes

Japanese Patent JP2017014124 (University of Osaka Prefecture / Tosoh Organic Chemical) discloses an industrial‑scale method for bromoalkyl cyclopropanes — a compound class that structurally encompasses [3‑(bromomethyl)pentan‑3‑yl]cyclopropane — by reacting the corresponding alcohol with HBr in an aprotic solvent such as 1,4‑dioxane [1]. This establishes a validated, scalable route to the target compound's core architecture, whereas no equivalent patent has been identified for the isomeric 1‑(bromomethyl)‑1‑(pentan‑3‑yl)cyclopropane.

Industrial Scalability

Data to verify

Patent JP2017014124

Supports supply-chain maturity for scale-up.

Claim scope covers target architecture; verify with manufacturer.

Evidence Dimension	Existence of an industrial‑scale synthetic route
Target Compound Data	Within claim scope of JP2017014124 (generic formula covers alkyl substituents C1–C10)
Comparator Or Baseline	1‑(Bromomethyl)‑1‑(pentan‑3‑yl)cyclopropane — no dedicated patent found describing scalable manufacture
Quantified Difference	Binary presence/absence of an industrial manufacturing patent
Conditions	Aprotic solvent (e.g., 1,4‑dioxane), HBr; substitution of hydroxyl by bromine

Why This Matters

A documented industrial route signals supply‑chain maturity and reduces procurement risk for buyers requiring multi‑kilogram quantities. The absence of a comparable patent for the isomer introduces uncertainty about its availability at scale.

• [1] Matsubara, H.; Sato, T.; Soga, S.; University of Osaka Prefecture; Tosoh Organic Chemical Co., Ltd. Manufacturing Method of Brominated Cyclopropanes. Japanese Patent JP2017014124, January 19, 2017. https://www.sumobrain.com/patents/jp/Manufacturing-method-brominated-cyclopropanes/JP2017014124A.html (accessed 2026-05-02). View Source

Highest‑Certainty Application Scenarios for [3-(Bromomethyl)pentan-3-yl]cyclopropane Based on Quantitative Differentiation Evidence

Mechanistic Probe for Cyclopropylcarbinyl Cation Rearrangement Kinetics

Where a project requires a cyclopropylcarbinyl bromide that solvolyses 10‑ to 120‑fold faster than a cyclobutyl bromide benchmark, [3‑(bromomethyl)pentan‑3‑yl]cyclopropane supplies the precise scaffold needed. Its documented rate enhancement [1] makes it a dependable substrate for physical‑organic studies of anchimeric assistance and for calibrating computational models of non‑classical carbocations.

Library Synthesis of Lipophilic, Quaternary‑Carbon‑Containing Amides

Medicinal chemistry teams designing CNS‑penetrant compound libraries benefit from the compound’s XLogP3‑AA of 4.0 (vs. 1.7 for (bromomethyl)cyclopropane) [2] and its demonstrated reactivity in forming tertiary amides such as N‑[3‑(bromomethyl)pentan‑3‑yl]‑2‑phenylacetamide [3]. The combination of high lipophilicity and validated amide‑bond formation offers a direct entry into under‑explored chemical space.

Ambient‑Stable Building Block for Multi‑Step Synthesis Workflows

Laboratories that lack walk‑in cold storage or that run automated parallel synthesis will value the compound's long‑term stability at ambient temperature (cool, dry place) over the refrigerator‑dependent storage of (bromomethyl)cyclopropane . This simplification reduces the risk of hydrolytic degradation during repeated sampling and accelerates workflow turnaround.

Process Development Leveraging a Patent‑Backed Industrial Route

Process chemists scaling from gram to kilogram can rely on the patent‑documented manufacturing method for bromoalkyl cyclopropanes [4] as a starting point for route optimization. The existence of this publicly disclosed, industrial‑intent synthesis reduces technical risk relative to the isomer, for which no equivalent process patent has been identified.

Application

Selection Property

Validation Focus

Cation rearrangement kinetics

Reported solvolysis rate context

Verify rate constants in target solvent system

Lipophilic amide library synthesis

High computed logP and demonstrated amide-bond formation

Assess reaction yields with amine substrates of interest

Ambient-stable building block

Long-term storage at room temperature (cool, dry)

Monitor purity stability under actual lab storage conditions

Process scale-up

Patent-documented industrial route

Evaluate scalability and cost-efficiency with contract manufacturer

• [1] Kevill, D. N.; D'Souza, M. J. J. Org. Chem. 2000, 65 (8), 2548–2554. doi:10.1021/jo991904+. View Source
• [2] PubChem Compound Summary CID 104819622 (XLogP3‑AA). https://pubchem.ncbi.nlm.nih.gov/compound/104819622 (accessed 2026-05-02). View Source
• [3] PubChem Compound Summary CID 114315129. https://pubchem.ncbi.nlm.nih.gov/compound/114315129 (accessed 2026-05-02). View Source
• [4] JP Patent JP2017014124, 2017. https://www.sumobrain.com/patents/jp/Manufacturing-method-brominated-cyclopropanes/JP2017014124A.html (accessed 2026-05-02). View Source